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Compound of Interest

Compound Name: 3-Dimethylaminoacrolein

Cat. No.: B3021025 Get Quote

Technical Support Center: 3-Dimethylaminoacrolein
This guide provides researchers, scientists, and drug development professionals with essential

information for handling the air-sensitive reagent, 3-Dimethylaminoacrolein.

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: My -Dimethylaminoacrolein has changed color from pale yellow to dark brown. Is it still

usable?

A1: A significant color change to dark brown indicates potential decomposition or

polymerization, which can be accelerated by exposure to air and light.[1] While slight color

variation to a light brown liquid can be normal, a dark brown appearance suggests diminished

purity. It is highly recommended to test the material's purity (e.g., via NMR or GC) before use in

a sensitive reaction. For best results, use a fresh bottle or purify the material if a suitable

procedure is available.

Q2: What are the optimal storage conditions for 3-Dimethylaminoacrolein?

A2: To ensure stability, 3-Dimethylaminoacrolein should be stored under an inert atmosphere

(e.g., nitrogen or argon) in a tightly sealed container.[2] The material should be kept

refrigerated and protected from light.[2] Always check the supplier's specific recommendations,

as storage conditions can be optimized.
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Q3: I suspect my reaction is failing due to reagent quality. How can I troubleshoot this?

A3: First, confirm the integrity of your inert atmosphere technique. Ensure all glassware was

properly dried and purged.[3][4] Second, re-evaluate the storage and handling of the 3-
Dimethylaminoacrolein. If the bottle has been opened multiple times, air or moisture

contamination is possible. Third, consider the compatibility of the reagent with other materials;

it is incompatible with strong oxidizing agents and strong acids.[2] If issues persist, using a

fresh, unopened bottle of the reagent is the best course of action.

Q4: What are the primary safety hazards associated with 3-Dimethylaminoacrolein?

A4: This compound is corrosive and can cause severe skin burns and serious eye damage.[2]

[5] It is also toxic if inhaled, causing respiratory system irritation.[2] Always handle this chemical

inside a chemical fume hood while wearing appropriate personal protective equipment (PPE),

including gloves, a lab coat, and chemical safety goggles with a face shield.[6][7] Ensure

eyewash stations and safety showers are readily accessible.[2]

Q5: How should I properly dispose of waste containing 3-Dimethylaminoacrolein?

A5: Waste should be collected in a suitable, closed container and disposed of as hazardous

chemical waste according to your institution's and local regulations.[2] Do not dispose of it

down the drain or in regular trash.

Quantitative Data Summary
The physical and chemical properties of 3-Dimethylaminoacrolein are summarized below.

Note that some values may vary slightly between suppliers.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://web.mit.edu/dincalab/docs/anhydroushandling.pdf
https://ehs.umich.edu/wp-content/uploads/2021/06/al_techbull_al134.pdf
https://www.benchchem.com/product/b3021025?utm_src=pdf-body
https://www.benchchem.com/product/b3021025?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC433320250&countryCode=US&language=en
https://www.benchchem.com/product/b3021025?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC433320250&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/638320
https://www.fishersci.com/store/msds?partNumber=AC433320250&countryCode=US&language=en
https://www.sigmaaldrich.com/TW/zh/product/aldrich/305839
https://www.sigmaaldrich.com/US/en/product/aldrich/305839
https://www.fishersci.com/store/msds?partNumber=AC433320250&countryCode=US&language=en
https://www.benchchem.com/product/b3021025?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC433320250&countryCode=US&language=en
https://www.benchchem.com/product/b3021025?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3021025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₅H₉NO

Molecular Weight 99.13 g/mol [1]

Appearance
Clear, faintly yellow to dark

brown liquid
[1]

Boiling Point 270-273 °C @ 760 mmHg [1][6][8]

Density 0.99 g/mL at 25 °C [1][6][8]

Refractive Index n20/D 1.584 [6][8]

Flash Point 113 °C (235.4 °F) - closed cup [6][7]

Purity (Typical) 90% - >98% [6][9]

CAS Number 927-63-9 [2][10]

Experimental Protocols
Protocol: Transfer of 3-Dimethylaminoacrolein via
Syringe
This protocol outlines the standard procedure for transferring an air-sensitive liquid like 3-
Dimethylaminoacrolein from a Sure/Seal™ bottle to a reaction flask under an inert

atmosphere.

Materials:

Bottle of 3-Dimethylaminoacrolein (Sure/Seal™ or similar)

Dry, nitrogen-flushed reaction flask sealed with a rubber septum

Source of dry inert gas (Nitrogen or Argon) with a bubbler

Dry, clean syringe and a long needle (e.g., 12-24 inches)[11]

Second needle for pressure equalization
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Procedure:

Glassware Preparation: Ensure the reaction flask is oven-dried (e.g., 125 °C overnight) and

cooled under a stream of inert gas to remove adsorbed moisture.[3][4]

Inert Atmosphere Setup: Assemble the reaction apparatus and flush thoroughly with dry

nitrogen or argon. Maintain a positive pressure of the inert gas, confirmed by bubbling

through an oil bubbler.

Prepare for Transfer: Secure the 3-Dimethylaminoacrolein bottle. Puncture the septum on

the bottle with a short needle connected to the inert gas line to gently equalize the pressure.

Syringe Preparation: Purge the transfer syringe and long needle with inert gas at least 10

times to remove residual air and moisture.[4][11]

Withdraw Reagent: Insert the purged syringe needle through the septum of the reagent

bottle, ensuring the needle tip is below the liquid level. Slowly draw the desired volume of

liquid into the syringe.

Remove Bubbles: Invert the syringe and carefully push any gas bubbles back into the

reagent bottle. Readjust to the final desired volume.

Transfer to Flask: Remove the needle from the reagent bottle and quickly insert it through

the septum of the reaction flask.

Dispense Reagent: Gently depress the syringe plunger to dispense the 3-
Dimethylaminoacrolein into the reaction flask.

Completion: Once the transfer is complete, remove the syringe and needle from the reaction

flask.

Syringe Cleaning: Immediately quench the syringe by drawing up a suitable solvent (e.g.,

isopropanol), followed by water and acetone, and dispose of the rinsate in the appropriate

hazardous waste container.
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Caption: Workflow for receiving, storing, and handling 3-Dimethylaminoacrolein.
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Caption: Troubleshooting guide for reactions involving 3-Dimethylaminoacrolein.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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